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Introduction
Melanin-concentrating hormone (MCH) is a cyclic neuropeptide that plays a critical role in

regulating energy homeostasis, appetite, and other physiological processes. Its effects are

mediated through G protein-coupled receptors (GPCRs), primarily the MCH receptor 1 (MCH-

R1, also known as SLC-1). MCH-R1 is a key therapeutic target for metabolic and psychiatric

disorders.

(Phe¹³,Tyr¹⁹)-MCH is a synthetic analog of human MCH. It was specifically designed for

research applications by replacing Tyr¹³ with Phenylalanine and Val¹⁹ with Tyrosine, creating a

stable site for radioiodination.[1][2] The resulting radioligand, [¹²⁵I]-(Phe¹³,Tyr¹⁹)-MCH, is a

crucial tool for identifying and characterizing MCH-R1 in various in vitro systems. While it is an

MCH analog and acts as an agonist[3], its primary utility is in competitive binding assays to

determine the affinity of other unlabeled test compounds.
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The principal applications of (Phe¹³,Tyr¹⁹)-MCH revolve around its use as a radioligand in cell

lines, particularly those endogenously expressing MCH-R1 (e.g., certain melanoma cell lines)

or those engineered to express the receptor (e.g., transfected HEK293 or CHO cells).[4][5]

Receptor Binding Assays: Used to quantify the affinity (Kd, Ki) and density (Bmax) of MCH

receptors.

Functional Assays: While the native MCH peptide is typically used to stimulate the receptor

in functional assays, the characterization data obtained using (Phe¹³,Tyr¹⁹)-MCH is

foundational for interpreting these functional studies. Key functional assays for MCH-R1

include:

Calcium Mobilization Assays: To measure Gq-mediated signaling.

cAMP Inhibition Assays: To measure Gi-mediated signaling.

Quantitative Data Summary: Binding Affinity
[¹²⁵I]-(Phe¹³,Tyr¹⁹)-MCH and its derivatives have been used to determine the binding

characteristics of MCH-R1 in various cell lines. The data below is compiled from receptor

binding studies.
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Radioligand Cell Line
Binding
Constant (Kd)

Receptor
Density
(Bmax)

Reference

[¹²⁵I]-

[Phe¹³,Tyr¹⁹]-

MCH

G4F-7 Mouse

Melanoma

0.118 nM (118

pM)
~1090 sites/cell [1][2]

[¹²⁵I]-[D-

Phe¹³,Tyr¹⁹]-

MCH

Mouse

Melanoma Cells

0.1227 nM

(122.7 pM)
Not Specified [6]

[¹²⁵I]-[D-

Bpa¹³,Tyr¹⁹]-

MCH

G4F-7 Mouse

Melanoma

0.22 nM (220

pM)
~1047 sites/cell [7]

Note: A

photoreactive

analogue used

for receptor

crosslinking.

MCH-R1 Signaling Pathways
Upon agonist binding, MCH-R1 couples to multiple G protein families, primarily Gαi and Gαq, to

initiate diverse intracellular signaling cascades.[5][8][9]

Gαi Pathway: Activation of the Gαi subunit leads to the inhibition of adenylyl cyclase, which

results in a decrease in intracellular cyclic AMP (cAMP) levels.[8][10]

Gαq Pathway: Activation of the Gαq subunit stimulates phospholipase C (PLC), which

cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and

diacylglycerol (DAG). IP₃ triggers the release of calcium (Ca²⁺) from intracellular stores.[8][9]

MAPK/ERK Pathway: MCH-R1 activation can also lead to the phosphorylation and activation

of the mitogen-activated protein kinase (MAPK/ERK) pathway.[9][10]
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Caption: MCH-R1 dual signaling through Gαi and Gαq pathways.

Experimental Protocols
This protocol determines the inhibitory constant (Ki) of a test compound for MCH-R1 using cell

membranes expressing the receptor and [¹²⁵I]-(Phe¹³,Tyr¹⁹)-MCH as the radioligand.[11][12]

Materials:

Cell Membranes: From HEK293 or CHO cells stably expressing MCH-R1.

Radioligand: [¹²⁵I]-(Phe¹³,Tyr¹⁹)-MCH.

Assay Buffer: 25 mM HEPES, 5 mM MgCl₂, 1 mM CaCl₂, 0.5% BSA, pH 7.4.[11]

Unlabeled Ligand (for NSB): Native MCH (1 µM).
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Test Compounds: Serial dilutions of the compound of interest.

Hardware: 96-well microplates, glass fiber filters, cell harvester, scintillation counter.

Procedure:

Membrane Preparation: Thaw MCH-R1 membrane aliquots on ice and resuspend in ice-cold

Assay Buffer to a final concentration of 5-20 µg protein per well. Keep on ice.

Assay Setup: In a 96-well plate, add reagents in the following order:

50 µL of Assay Buffer (for Total Binding) OR 1 µM unlabeled MCH (for Non-Specific

Binding, NSB) OR diluted test compound.

50 µL of [¹²⁵I]-(Phe¹³,Tyr¹⁹)-MCH diluted in Assay Buffer (final concentration at or near its

Kd, e.g., 50-100 pM).

100 µL of the diluted membrane preparation.

Incubation: Incubate the plate for 60-90 minutes at room temperature with gentle shaking.

Filtration: Rapidly harvest the plate contents onto glass fiber filters (pre-soaked in 0.3%

polyethyleneimine) using a cell harvester. Wash the filters 3-4 times with ice-cold Assay

Buffer to remove unbound radioligand.

Quantification: Place the filters into scintillation vials, add scintillation cocktail, and count the

radioactivity (counts per minute, CPM) using a scintillation counter.

Data Analysis: Calculate the Ki of the test compound from the IC₅₀ value (concentration of

compound that inhibits 50% of specific binding) using the Cheng-Prusoff equation: Ki = IC₅₀ /

(1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation

constant.

This protocol measures the Gαq-mediated increase in intracellular calcium following MCH-R1

activation.[11]

Materials:
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Cells: HEK293 or CHO cells stably expressing MCH-R1.

Culture Medium: Standard growth medium (e.g., DMEM/F-12 with 10% FBS).

Assay Plate: Black, clear-bottom 96- or 384-well plates.

Calcium Indicator Dye: Fluo-4 AM or equivalent calcium-sensitive dye.

Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.

Agonist: Native MCH.

Hardware: Fluorescence plate reader with an injection system (e.g., FLIPR, FlexStation).

Procedure:

Cell Plating: Seed cells into the assay plate at a density that yields a 90-100% confluent

monolayer on the day of the assay. Incubate overnight.

Dye Loading: Remove culture medium and add the calcium indicator dye (prepared

according to the manufacturer's instructions in Assay Buffer).

Incubation: Incubate the plate for 45-60 minutes at 37°C, followed by 15-30 minutes at room

temperature in the dark to allow for de-esterification of the dye.[11]

Assay Measurement: Place the cell plate into the fluorescence plate reader.

Signal Reading: Record a baseline fluorescence reading for 10-20 seconds. Then, inject the

MCH agonist and continue recording the fluorescence signal (typically Ex/Em ≈ 494/516 nm

for Fluo-4) for an additional 60-120 seconds. The peak response usually occurs within 30

seconds.[11]

Data Analysis: Calculate the EC₅₀ value from the dose-response curve of the agonist. For

antagonists, pre-incubate cells with the test compound before adding an EC₈₀ concentration

of MCH.

This protocol measures the Gαi-mediated inhibition of forskolin-stimulated cAMP production.

[10][11]
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Materials:

Cells: CHO or HEK293 cells stably expressing MCH-R1.

Assay Plate: 384-well plate.

Agonist: Native MCH.

Stimulant: Forskolin.

cAMP Detection Kit: A competitive immunoassay kit based on HTRF, AlphaScreen, or ELISA.

Procedure:

Cell Plating: Plate cells in a 384-well plate and incubate overnight.

Compound Addition: For antagonist testing, add serial dilutions of the test compound to the

wells. For agonist testing, add assay buffer.

Agonist Stimulation: Add the MCH agonist (at an EC₈₀ concentration for antagonist mode, or

as a dose-response for agonist mode) immediately followed by forskolin (e.g., 1-10 µM).

Incubation: Incubate for 30 minutes at room temperature.

Cell Lysis & Detection: Lyse the cells and measure cAMP levels according to the detection

kit manufacturer's protocol.

Data Analysis: For agonist mode, calculate the EC₅₀ value from the dose-response curve of

cAMP inhibition. For antagonist mode, calculate the IC₅₀ from the inhibition of the MCH

response.

General Experimental Workflow
The following diagram illustrates a typical workflow for testing a compound's effect on MCH-R1

in a cell-based functional assay.
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1. Cell Culture
(MCH-R1 expressing cells)

2. Plate Seeding
(e.g., 96/384-well plate)

3. Overnight Incubation
(37°C, 5% CO₂)

5. Assay Preparation
(e.g., Dye Loading for Ca²⁺ Assay)

4. Compound Preparation
(Serial Dilutions)

6. Compound Incubation
(Pre-incubation for antagonists)

7. Agonist Stimulation
(e.g., MCH + Forskolin for cAMP)

8. Signal Detection
(Fluorescence, Luminescence, etc.)

9. Data Analysis
(EC₅₀ / IC₅₀ Calculation)
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Caption: General workflow for MCH-R1 cell-based functional assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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